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Compound of Interest

Compound Name: Vanadium(II) bromide

Cat. No.: B077946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe and effective handling of air-

sensitive Vanadium(II) bromide (VBr₂) under an inert atmosphere. Adherence to these

procedures is critical to prevent the oxidation and hydrolysis of VBr₂, ensuring the integrity of

the compound for use in research, synthesis, and drug development applications.

Properties and Air Sensitivity of VBr₂
Vanadium(II) bromide is a light-brown solid with the chemical formula VBr₂. It is a valuable

precursor in inorganic and organometallic synthesis due to the reactivity of the V(II) center.

However, VBr₂ is highly sensitive to atmospheric oxygen and moisture. The Vanadium(II) ion is

readily oxidized to higher oxidation states, such as Vanadium(III) and Vanadium(IV), upon

exposure to air.[1] The compound also reacts with water.[1] Therefore, all manipulations

involving VBr₂ must be carried out under a dry, inert atmosphere, such as nitrogen or argon.

Table 1: Properties and Handling Parameters for Vanadium(II) Bromide
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Property Value Citation

Chemical Formula VBr₂ [1]

Molar Mass 210.75 g/mol [1]

Appearance Light-brown solid [1]

Crystal Structure Trigonal [1]

Melting Point 827 °C [1]

Boiling Point 1227 °C [1]

Solubility in Water Reacts [1]

Handling Requirements

Atmosphere Inert (Nitrogen or Argon) Inferred from air sensitivity

Recommended O₂ Level < 10 ppm
General best practice for air-

sensitive materials

Recommended H₂O Level < 10 ppm
General best practice for

moisture-sensitive materials

Primary Handling Methods Glovebox, Schlenk Line
General best practice for air-

sensitive materials

Experimental Workflow
The following diagram illustrates the general workflow for handling solid VBr₂ under an inert

atmosphere.
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Caption: Workflow for handling air-sensitive VBr₂.
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Two primary methods for handling air-sensitive solids like VBr₂ are the use of a glovebox or a

Schlenk line. The choice of method depends on the specific experimental requirements and

available equipment.

Glovebox Protocol
A glovebox provides a sealed environment with a continuously purified inert atmosphere,

making it the preferred method for handling highly air-sensitive compounds.

3.1.1. Materials

Glovebox with an inert atmosphere (N₂ or Ar, <10 ppm O₂ and H₂O)

VBr₂ in a sealed container

Spatula

Weighing paper or boat

Analytical balance (inside the glovebox)

Reaction vessel (e.g., round-bottom flask, vial)

Septa, glass stoppers, or other means to seal the reaction vessel

3.1.2. Procedure

Preparation: Ensure the glovebox atmosphere is at the required purity level. Place all

necessary equipment (spatula, weighing boat, reaction vessel) inside the glovebox

antechamber.

Transfer into Glovebox: Place the sealed container of VBr₂ in the glovebox antechamber.

Evacuate and backfill the antechamber with the inert glovebox gas for a minimum of three

cycles to remove atmospheric contaminants.

Weighing: Once inside the glovebox, carefully open the VBr₂ container. Using a clean

spatula, weigh the desired amount of VBr₂ onto a weighing boat or directly into the reaction

vessel on the analytical balance.
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Transfer to Reaction Vessel: If weighed separately, carefully transfer the VBr₂ from the

weighing boat to the reaction vessel.

Sealing: Securely seal the reaction vessel with a septum or glass stopper. If the reaction is to

be performed outside the glovebox on a Schlenk line, ensure the vessel is properly sealed

for transfer.

Cleanup: Tightly reseal the main VBr₂ container. Clean any spills within the glovebox using

appropriate methods.

Removal from Glovebox: If necessary, transfer the sealed reaction vessel out of the glovebox

via the antechamber, following the same evacuation and backfill procedure.

Schlenk Line Protocol
A Schlenk line allows for the manipulation of air-sensitive compounds in glassware under a

dynamic flow of inert gas or under vacuum. This method is suitable for less sensitive

manipulations or when a glovebox is unavailable.

3.2.1. Materials

Double-manifold Schlenk line with a supply of dry, inert gas (N₂ or Ar) and a vacuum pump

Schlenk flask or other appropriate reaction vessel with a sidearm

VBr₂ in a sealed container

Spatula or powder funnel

Glass stoppers, septa

Degassed solvent

3.2.2. Procedure

Glassware Preparation: Assemble the Schlenk flask and equip it with a stir bar if needed.

Attach the flask to the Schlenk line, evacuate it under high vacuum, and gently heat the flask

with a heat gun to remove adsorbed moisture. Allow the flask to cool to room temperature
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under vacuum. Refill the flask with inert gas. Repeat this "evacuate-refill" cycle at least three

times.

Solid Transfer:

Quick Transfer: Under a strong positive flow of inert gas out of the Schlenk flask's opening,

briefly remove the stopper and quickly add the pre-weighed VBr₂ using a spatula or

powder funnel. Immediately reseal the flask. This method is rapid but allows for brief

exposure to the atmosphere.

Using a Solid Addition Tube/Bent Adapter: For more sensitive applications, weigh the VBr₂

into a solid addition tube inside a glovebox. Attach the tube to the Schlenk flask. Evacuate

and backfill the addition tube. Then, under a positive flow of inert gas, rotate the tube to

add the solid to the flask.

Purging after Addition: After adding the VBr₂, perform at least three more "evacuate-refill"

cycles on the Schlenk flask to ensure any atmospheric contaminants introduced during the

transfer are removed.

Solvent Addition: If the VBr₂ is to be dissolved, add a degassed solvent via cannula transfer

or a gas-tight syringe. To degas a solvent, bubble inert gas through it for an extended period

or use the freeze-pump-thaw method.

Mandatory Visualizations
The following diagram illustrates the logical relationship for choosing the appropriate handling

technique for VBr₂ based on experimental requirements.
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Caption: Decision tree for VBr₂ handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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